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Compound of Interest

Compound Name: Pentorex

Cat. No.: B1222034 Get Quote

An In-depth Technical Guide on the Core Chemical Structure and Properties of Pentorex
(Phenpentermine)

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pentorex, also known as phenpentermine or α,β-dimethylamphetamine, is a stimulant drug

belonging to the amphetamine family. Developed in the 1960s, it has been primarily utilized as

an anorectic for weight management, with additional diuretic properties. This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

inferred pharmacological actions of Pentorex. Due to the limited availability of recent research,

this guide synthesizes historical data with the known pharmacology of structurally related

amphetamine derivatives to offer a detailed resource for scientific and drug development

professionals. All quantitative data are presented in structured tables, and proposed signaling

pathways and experimental workflows are visualized using diagrams.

Chemical Structure and Identification
Pentorex is a substituted phenethylamine characterized by methyl groups at both the alpha

and beta positions of the ethylamine side chain.

Table 1: Chemical Identification of Pentorex
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Identifier Value

IUPAC Name 2-methyl-3-phenylbutan-2-amine

Synonyms
Phenpentermine, α,β-Dimethylamphetamine,

Modatrop

CAS Number 434-43-5

Molecular Formula C₁₁H₁₇N

Molar Mass 163.26 g/mol

SMILES CC(C1=CC=CC=C1)C(C)(C)N

InChI
InChI=1S/C11H17N/c1-9(11(2,3)12)10-7-5-4-6-

8-10/h4-9H,12H2,1-3H3

Physicochemical Properties
The physicochemical properties of Pentorex are crucial for understanding its absorption,

distribution, metabolism, and excretion (ADME) profile. The following table summarizes key

experimental and calculated properties.

Table 2: Physicochemical Properties of Pentorex

Property Value Source

Physical State
Not specified; likely a liquid at

room temperature
Inferred

Boiling Point 109-111 °C at 20 mmHg Experimental

Melting Point (HCl salt) 164-166 °C Experimental

Water Solubility logS = -3.04 (Calculated) Cheméo[1]

logP (Octanol-Water Partition

Coefficient)
2.527 (Calculated) Cheméo[1]

pKa (Predicted) ~10.2 (Basic amine) Inferred from similar structures
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Pharmacological Properties
The pharmacological effects of Pentorex are primarily attributed to its stimulant action on the

central nervous system, which is characteristic of amphetamine-like compounds.

Mechanism of Action: Anorectic Effect
As a sympathomimetic amine, Pentorex is believed to exert its appetite-suppressant effects by

modulating the levels of catecholamine neurotransmitters in the brain, particularly in the lateral

hypothalamus, which is considered the feeding center. The proposed mechanism involves the

increased release and inhibition of reuptake of norepinephrine and, to a lesser extent,

dopamine. This elevation in synaptic neurotransmitter concentrations is thought to enhance

satiety signals and reduce appetite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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